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CAS No.: 1218141-31-1

Cat. No.: B6236010

Get Quote

Executive Summary & Chemical Context[1][2][3][4]

N-Methylmethioninamide (N-Me-Met-NH2 or H-N(Me)-Met-NH2) is a critical intermediate in the
synthesis of N-methylated peptides (used to improve metabolic stability) and a structural motif
in specific protease inhibitors (e.g., farnesyl transferase inhibitors). Unlike common
pharmacopeial standards (e.g., Caffeine, Acetaminophen), this compound is often a custom
synthesis product or a research-grade material.

Validating its purity requires navigating two primary chemical challenges:

o Thioether Oxidation: The methionine side chain is highly susceptible to oxidation, forming
sulfoxides (+16 Da) and sulfones (+32 Da).

o Polarity & Retention: The N-methylation and terminal amide create a polar, basic zwitterion
that retains poorly on standard C18 columns without ion-pairing or mixed-mode stationary
phases.
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This guide compares available standard grades and defines the "Gold Standard" protocol for
validating this analyte when commercial Certified Reference Materials (CRMs) are unavailable.

Comparative Analysis: Purity Standard Grades

Because N-Methylmethioninamide is a niche analyte, you will rarely find ISO 17034 CRMs. You

must often choose between custom synthesis grades.
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The "Self-Validating" Standard Protocol

If you cannot purchase a Grade A standard, you must validate Grade B material yourself:
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* gNMR (Quantitative NMR): Use an internal standard (e.g., Maleic Acid) to determine
absolute purity, independent of UV extinction coefficients.

o KF Titration: Determine water content (often 2—5% for TFA salts) to correct the weigh-in
mass.

Degradation & Impurity Pathway (Graphviz
Visualization)

Understanding the impurities is prerequisite to selecting the right column. The diagram below
illustrates the oxidation and hydrolysis pathways you must resolve.
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Caption: Oxidation to sulfoxide is the primary degradation pathway. Sulfoxides elute earlier
than the parent peak in RP-HPLC.

Recommended Experimental Methodology

Standard C18 columns often fail to retain N-methylmethioninamide due to "blow-through™ near
the void volume (

). The following protocols ensure retention and separation from polar impurities.
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Method A: lon-Pairing RP-HPLC (Robust & Cost-
Effective)

Best for QC environments using standard equipment.
e Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18), 4.6 x 150 mm, 3.5 pm.
» Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) (lon-pairing agent).
» Mobile Phase B: Acetonitrile + 0.1% TFA.
o Gradient:
o 0-2 min: 0% B (Isocratic hold to retain polar amine).
o 2-15min: 0% — 30% B.
o 15-20 min: Wash at 90% B.
e Flow Rate: 1.0 mL/min.
e Detection: UV @ 214 nm (Amide bond) & 254 nm (if aromatic impurities present).
e Temperature: 30°C.

Why this works: The TFA forms a hydrophobic ion-pair with the N-methyl amine, increasing
retention on the C18 chain and allowing the sulfoxide impurity (more polar) to elute before the
main peak.

Method B: Mixed-Mode Chromatography (Superior
Selectivity)

Best for complex matrices or when MS compatibility is required (avoiding TFA).
e Column: SIELC Primesep 100 or Amaze SC (Mixed-Mode: C18 + Cation Exchange).

o Mobile Phase:
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o Buffer: 20 mM Ammonium Formate (pH 3.0).
o Organic: Acetonitrile.[1][2]

e Mechanism: Retains the analyte via cation exchange (interaction with amine) AND

hydrophobicity (methionine side chain). This provides orthogonal selectivity to separate the
sulfoxide.

Validation Workflow (Self-Validating System)

To ensure your standard is reliable, follow this step-by-step logic flow.
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Caption: Logical decision tree for validating the suitability of the HPLC method and the
standard material.
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Critical Technical Notes

» Hygroscopicity Warning: N-methylated amino acid amides are often supplied as HCI or TFA
salts. These are extremely hygroscopic.

o Action: Equilibrate the vial to room temperature before opening. Weigh rapidly. Use KF
titration data to calculate the "Anhydrous, Free Base" content for stoichiometric
calculations.

« In-Situ Stability: Methionine derivatives oxidize in solution within 24 hours at room
temperature.

o Action: Keep autosampler at 4°C. Prepare fresh standards daily.

o Detection Limits: Without an aromatic ring (like Tyrosine/Tryptophan), UV detection at 214
nm is non-specific and has moderate sensitivity.

o Alternative: For trace impurity analysis (<0.1%), use LC-MS/MS (MRM mode) or CAD
(Charged Aerosol Detection).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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